(1S)-1-(5-Bromopyrimidin-2-yl)ethanamine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Characterization
- Bach and Bridges (1982) demonstrated a method for synthesizing 2-Bromo-[1-14C]ethanamine hydrobromide (BEA) from [2-14C]ethan-1-01-2-amine hydrochloride, which involved a reaction with HBr at elevated temperatures. This synthesis technique offered a high yield and purity, significant for the development of similar compounds (Bach & Bridges, 1982).
- Kumar et al. (2012) focused on the synthesis and characterization of Cu(II) complexes with various tridentate ligands, one of which was structurally similar to (1S)-1-(5-Bromopyrimidin-2-yl)ethanamine. These complexes were found to have good DNA binding propensity and showed potential for DNA cleavage activity and low toxicity in cancer cell lines, indicating their potential application in biomedicine (Kumar et al., 2012).
Metabolism and Biological Activity
- The work by Kanamori et al. (2002) on the metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats, although not directly studying (1S)-1-(5-Bromopyrimidin-2-yl)ethanamine, provides insight into the metabolic pathways and potential biological activities of brominated compounds. This could be relevant for understanding the metabolism of similar brominated ethanamines (Kanamori et al., 2002).
Applications in Catalysis and Material Science
- In a study by Semproli et al. (2020), they reported on the immobilization of the (S)-selective amine transaminase from Vibrio fluvialis for synthesizing (S)-1-(5-fluoropyrimidin-2-yl)-ethanamine, a compound structurally similar to (1S)-1-(5-Bromopyrimidin-2-yl)ethanamine. This work highlights the potential application of such compounds in the synthesis of key pharmaceutical intermediates (Semproli et al., 2020).
Antimicrobial and Antifungal Applications
- A study by Attia et al. (2013) on the synthesis of various thiopyrimidin-4(3H)-ones, which involve the use of compounds structurally similar to (1S)-1-(5-Bromopyrimidin-2-yl)ethanamine, demonstrated their potential as antimicrobial and antifungal agents. This suggests a possible application of (1S)-1-(5-Bromopyrimidin-2-yl)ethanamine or its derivatives in developing new antimicrobial therapies (Attia et al., 2013).
Mechanism of Action
properties
IUPAC Name |
(1S)-1-(5-bromopyrimidin-2-yl)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BrN3.ClH/c1-4(8)6-9-2-5(7)3-10-6;/h2-4H,8H2,1H3;1H/t4-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXMJPCKYQPGFRU-WCCKRBBISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC=C(C=N1)Br)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=NC=C(C=N1)Br)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9BrClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.51 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S)-1-(5-Bromopyrimidin-2-yl)ethanamine;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.